![molecular formula C12H15NO3 B2697671 2,5,6,7,8,9-Hexahydro-2-oxo-1H-cyclohepta[b]pyridine-3-carboxylic acid methyl ester CAS No. 243988-46-7](/img/structure/B2697671.png)
2,5,6,7,8,9-Hexahydro-2-oxo-1H-cyclohepta[b]pyridine-3-carboxylic acid methyl ester
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Overview
Description
“2,5,6,7,8,9-Hexahydro-2-oxo-1H-cyclohepta[b]pyridine-3-carboxylic acid methyl ester” is a chemical compound with the molecular formula C11H13NO3 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES notation: C1CCC2=C(CC1)NC(=O)C(=C2)C(=O)O . This notation provides a way to represent the structure using ASCII strings.Physical And Chemical Properties Analysis
The molecular weight of this compound is 207.23 . Other physical and chemical properties such as melting point, boiling point, and density are not available in the resources I have.Scientific Research Applications
Synthesis and Diversification in Combinatorial Chemistry
The compound serves as a scaffold in combinatorial chemistry, where its conformationally rigid, crown-shaped structure allows for extensive diversification. This diversification is achieved through a series of chemical transformations including reductive aminations, amidations, sulfonamide and urea formation, showcasing its versatility in synthesizing cyclic tripeptoidic structures and other complex molecules (Penning & Christoffers, 2012).
Chemical Synthesis of Insecticidal Compounds
The compound is used in the synthesis of substituted pyridine methyl esters that exhibit significant insecticidal activity. This application demonstrates its role in developing new pesticides and insecticides, contributing to agricultural science and pest management strategies (Nepomuceno, Pinheiro, & Coelho, 2007).
Cardiotonic Activity Analysis
Research includes the synthesis of derivatives with potential cardiotonic activities, indicating its applicability in medicinal chemistry for heart disease treatments. These studies explore the compound's utility in synthesizing molecules with positive inotropic effects, which could inform future pharmaceutical development (Mosti et al., 1992).
Electric-field Mapping for Drug Design
The compound's derivatives have been analyzed through electric-field and electrostatic potential mapping to understand structure-activity relationships. This application is crucial in drug design, aiding in the development of more effective cardiotonic drugs by understanding how molecular structure influences biological activity (Kumar, Bhattacharjee, & Mishra, 1992).
Antitumor Compound Synthesis
It's also involved in synthesizing novel acenaphtho[1,2-b]pyrrole-carboxylic acid esters with amino chain substitution, evaluated for cytotoxicity against various cancer cell lines. This research contributes to oncology by identifying new compounds that could potentially treat cancer (Liu et al., 2006).
Safety and Hazards
properties
IUPAC Name |
methyl 2-oxo-1,5,6,7,8,9-hexahydrocyclohepta[b]pyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-16-12(15)9-7-8-5-3-2-4-6-10(8)13-11(9)14/h7H,2-6H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKLYDVWIMFAAMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(CCCCC2)NC1=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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